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An In-depth Technical Guide to the Physical and Chemical Properties of Chelidamic Acid

Introduction
Chelidamic acid, systematically known as 4-oxo-1H-pyridine-2,6-dicarboxylic acid, is a

heterocyclic organic compound with the chemical formula C₇H₅NO₅.[1] It is recognized for its

role as a potent inhibitor of glutamate decarboxylase and as a versatile chelating agent.[2] This

guide provides a comprehensive overview of its physical and chemical properties, experimental

protocols, and biological significance, tailored for researchers, scientists, and professionals in

drug development.

Physical and Chemical Properties
Chelidamic acid is typically a white to pale yellow or brown powder.[3][4] It exists in tautomeric

forms, specifically a keto and an aromatic enol form. In aqueous solutions, it can crystallize as

a monohydrate, which forms a zwitterionic structure in the crystal lattice.

Quantitative Data Summary
The following table summarizes the key quantitative physical and chemical properties of

chelidamic acid.
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Property Value Source(s)

Molecular Formula C₇H₅NO₅

Molecular Weight
183.12 g/mol (anhydrous

basis)

Melting Point
265-270 °C, 267 °C

(decomposes), 278 °C

Boiling Point
428.3 ± 45.0 °C (Predicted),

429 °C

Density 1.726 ± 0.06 g/cm³ (Predicted)

pKa 0.12 ± 0.40 (Predicted)

Solubility

Very soluble in water. Soluble

in 1 M NH₄OH (50 mg/mL).

Soluble in DMSO (≥15

mg/mL).

Vapor Pressure 1.56 x 10⁻⁸ mmHg at 25°C

Flash Point 212.8 °C

Appearance
Pale yellow to brown powder

or crystals.

Reactivity and Stability
Chelidamic acid is stable under normal temperatures and pressures. It should be stored in a

cool, dry place in a tightly sealed container. Incompatible materials include strong oxidizing

agents. Hazardous decomposition products upon combustion include carbon oxides (CO, CO₂)

and nitrogen oxides (NOx).

Experimental Protocols
Synthesis of Chelidamic Acid
A common method for synthesizing chelidamic acid involves the reaction of chelidonic acid

with ammonia. A modified literature method for the synthesis of 4-oxo-1,4-dihydro-2,6-
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pyridinedicarboxylic acid is described as follows:

Reaction Setup: 425 mL of a 30% ammonia solution is slowly added dropwise to the reaction

system containing the starting material (in this case, derived from betulinic acid in the cited

text, though chelidonic acid is the typical precursor) at 0 °C. The addition is controlled to take

place over 1 hour.

Reaction Execution: The reaction mixture is stirred continuously at room temperature for 48

hours.

Work-up: After the reaction is complete, excess ammonia is removed by distillation under

reduced pressure.

Purification: The residue is mixed with 50 mL of water, and activated carbon is added. The

mixture is refluxed for 15 minutes for decolorization.

Isolation: After hot filtration, the filtrate is cooled to room temperature. The pH is then

adjusted to 1 with a 37% aqueous hydrochloric acid solution, causing a white solid to

precipitate.

Final Product: The solid is collected by filtration, washed several times with cold water, and

dried under vacuum for 16 hours to yield the target compound.
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Synthesis Workflow of Chelidamic Acid
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Synthesis Workflow of Chelidamic Acid
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Analytical Methodology: High-Performance Chelation
Ion Chromatography (HPCIC)
Chelidamic acid is utilized as a complexing additive in the eluent for High-Performance

Chelation Ion Chromatography (HPCIC). This technique is employed for the speciation of iron

and the determination of other metals.

System: The analysis uses an iminodiacetic acid functionalized silica column.

Eluent: An optimized eluent consists of 2 mmol L⁻¹ chelidamic acid, 3 mmol L⁻¹

triethanolamine, 12 mmol L⁻¹ HCl, and 50% v/v of methanol.

Detection: Post-column reaction with 4-(2-Pyridylazo)resorcinol (PAR) is used for sensitive

spectrophotometric detection at 510 nm.

Application: This method allows for the simultaneous isocratic separation of Fe²⁺, Fe³⁺, and

other divalent metal cations like Mn²⁺, Pb²⁺, Cd²⁺, Zn²⁺, Co²⁺, and Cu²⁺.
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HPCIC Analytical Workflow
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Inhibition of Glutamate Decarboxylase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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